Cas no 727401-21-0 (3-[1-(2-CHLORO-PHENYL)-ETHYL]-PENTANE-2,4-DIONE)

• Product Name: 3-[1-(2-CHLORO-PHENYL)-ETHYL]-PENTANE-2,4-DIONE
• CAS No: 727401-21-0
• MF: C₁₃H₁₅ClO₂
• MW: 238.710003137589
• CID: 3030042
• PubChem ID: 45358475
• Update Time: 2025-04-21

3-[1-(2-CHLORO-PHENYL)-ETHYL]-PENTANE-2,4-DIONE Chemical and Physical Properties

Names and Identifiers

• 3-[1-(2-CHLORO-PHENYL)-ETHYL]-PENTANE-2,4-DIONE
• AKOS015967662
• 3-(alpha-Methyl-2-chlorobenzyl)-2,4-pentanedione
• 727401-21-0

• Inchi： 1S/C13H15ClO2/c1-8(13(9(2)15)10(3)16)11-6-4-5-7-12(11)14/h4-8,13H,1-3H3
• InChI Key： UTEZYKYHBWDTBT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C)C(C(C)=O)C(C)=O

Computed Properties

• Exact Mass: 238.0760574Da
• Monoisotopic Mass: 238.0760574Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 34.1Ų